Cas no 2104932-68-3 (2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine)

• Product Name: 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
• CAS No: 2104932-68-3
• MF: C₁₂H₁₃F₄N
• MW: 247.231937170029
• CID: 5941624
• PubChem ID: 165703386
• Update Time: 2025-06-09

2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
• 2104932-68-3
• EN300-1945762
• 2-{1-[2-fluoro-4-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine

• Inchi： 1S/C12H13F4N/c13-10-7-8(12(14,15)16)1-2-9(10)11(3-4-11)5-6-17/h1-2,7H,3-6,17H2
• InChI Key： RTAMPKUPZKOULO-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C1(CCN)CC1

Computed Properties

• Exact Mass: 247.09841207g/mol
• Monoisotopic Mass: 247.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-{1-2-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine

Comprehensive Overview of 2-{1-[2-fluoro-4-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine (CAS No. 2104932-68-3)

2-{1-[2-fluoro-4-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine, identified by its CAS number 2104932-68-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique cyclopropyl ring attached to a fluorinated phenyl group, combined with an ethanamine moiety, making it a versatile intermediate for drug discovery and material science applications. Its structural complexity and functional groups contribute to its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and metabolic diseases.

The growing interest in fluorinated compounds like 2-{1-[2-fluoro-4-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine stems from their enhanced metabolic stability and bioavailability, which are critical in modern drug design. Researchers are actively exploring its role in GPCR (G-protein-coupled receptor) modulation, a hot topic in precision medicine. Additionally, its trifluoromethyl group is a key motif in agrochemicals, aligning with the demand for sustainable crop protection solutions.

From a synthetic chemistry perspective, the compound's cyclopropyl-amine scaffold offers intriguing reactivity patterns. Recent studies highlight its utility in click chemistry and bioorthogonal reactions, which are pivotal for proteolysis-targeting chimera (PROTAC) development. These applications resonate with the current focus on targeted protein degradation therapies, a trending area in oncology and neurodegenerative disease research.

Environmental and regulatory considerations are also paramount. The compound's fluorine-rich structure aligns with the industry's shift toward green chemistry principles, as fluorinated compounds often require fewer synthetic steps and generate less waste. This aspect is frequently searched in AI-driven drug discovery platforms, where efficiency and sustainability are prioritized.

In summary, 2-{1-[2-fluoro-4-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine (CAS 2104932-68-3) represents a cutting-edge intersection of medicinal chemistry and materials science. Its multifaceted applications—from CNS drug candidates to agrochemical intermediates—make it a compound of enduring relevance in both academic and industrial settings.